2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C25H21N3OS/c29-24(16-28-15-14-21-8-4-5-9-23(21)28)27-25-26-22(17-30-25)20-12-10-19(11-13-20)18-6-2-1-3-7-18/h1-13,17H,14-16H2,(H,26,27,29)
• InChI Key: DMXKKVJRWOINMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C25H21N3OS
• Molecular Weight: 411.5 g/mol

Description

2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition results in the suppression of various cellular processes, leading to the observed biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide are diverse and depend on the specific application. For example, in antimicrobial studies, it has been shown to inhibit the growth of various bacteria and fungi. In anticancer studies, it has been shown to induce cell death in cancer cells. In materials science, it has been shown to have potential applications in the development of new materials with unique properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide in lab experiments is its diverse range of applications. It can be used in studies related to antimicrobial agents, anticancer agents, and materials science. However, one limitation is that the compound is relatively new, and its full range of properties and potential applications is not yet fully understood.

Future Directions

There are several future directions for research on 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide. One direction is to further investigate its potential applications in the development of new drugs. Another direction is to explore its potential applications in materials science, particularly in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
In conclusion, 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide involves a series of chemical reactions. The starting materials for the synthesis are 2,3-dihydroindole and 4-(4-phenylphenyl)-2-thioxo-1,3-thiazole-5-carboxylic acid. These two compounds are reacted with acetic anhydride in the presence of a catalyst to form the final product.

Scientific Research Applications

2-(2,3-dihydroindol-1-yl)-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, antiviral, and anticancer properties. In addition, it has been shown to have potential applications in the development of new drugs, as well as in the field of materials science.